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Compound of Interest

Compound Name: Boc-L-lle-OH

Cat. No.: B558499

An In-Depth Technical Guide to the Physical Properties of N-Boc-L-isoleucine

This technical guide provides a comprehensive overview of the core physical properties of N-
Boc-L-isoleucine, tailored for researchers, scientists, and professionals in drug development.
This document includes tabulated quantitative data, detailed experimental protocols for
property determination, and graphical representations of relevant workflows.

Core Physical and Chemical Properties

N-Boc-L-isoleucine, chemically known as (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-
methylpentanoic acid, is a derivative of the essential amino acid L-isoleucine.[1][2] The tert-
butyloxycarbonyl (Boc) protecting group on the amino functionality makes it a crucial building
block in solid-phase peptide synthesis.[3][4][5] Its physical properties are fundamental to its
handling, storage, and reactivity in synthetic applications.

Quantitative Data Summary

The following table summarizes the key physical properties of N-Boc-L-isoleucine compiled
from various sources.
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Property Value Source
Molecular Formula C11H21NOa4 [1112114115]
Molecular Weight 231.29 g/mol [1][617]
White to off-white or pale
Appearance cream crystalline powder, [1112][41181[9]
crystals, or lumps.
] ] 66-73 °C (range varies slightly
Melting Point [L][4][6][8][10][11]

by source)

Optical Rotation

[a]2°/D +2.4° to +4° (c=2 in

acetic acid or methanol)

[1]14][8][10][11][12]

Soluble in methanol, acetic

Solubility acid, and DMSO (slightly). [3151I6][9][10]
Insoluble in water.
pKa 4.03 £ 0.22 (Predicted) [10]

Experimental Protocols

Detailed methodologies for determining the key physical properties of N-Boc-L-isoleucine are

outlined below. These are generalized protocols standardly used in organic chemistry

laboratories.

Determination of Melting Point

The melting point is a critical indicator of purity.

Methodology:

o Sample Preparation: A small amount of dry, crystalline N-Boc-L-isoleucine is placed in a

capillary tube, sealed at one end, and packed to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used.
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o Measurement: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised rapidly to about 15-20 °C below the expected melting point and then
increased slowly at a rate of 1-2 °C per minute.

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted into a clear liquid. A sharp
melting range (e.g., within 1-2 °C) is indicative of high purity.

Determination of Specific Optical Rotation
Optical rotation confirms the enantiomeric purity of the chiral compound.
Methodology:

e Solution Preparation: A solution of N-Boc-L-isoleucine is prepared by accurately weighing a
sample (e.g., 200 mg) and dissolving it in a precise volume (e.g., 10 mL) of a specified
solvent (e.g., acetic acid or methanol) in a volumetric flask. The concentration (c) is
expressed in g/100mL.

o Apparatus: A polarimeter is used, and the sodium D-line (589 nm) is the standard light
source. The instrument is calibrated with a solvent blank.

e Measurement: The prepared solution is transferred to a polarimeter cell of a known path
length (1), typically 1 decimeter. The observed angle of rotation (a) is measured.

» Calculation: The specific rotation ([a]) is calculated using the formula: [a] = a/ (I x ¢) The
temperature and wavelength used are reported with the result.

Determination of Solubility

This protocol provides a qualitative assessment of solubility in various solvents.
Methodology:

o Sample and Solvent Preparation: A small, measured amount of N-Boc-L-isoleucine (e.g., 25
mg) is placed into a test tube.[13]
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» Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.[13]
[14]

e Mixing: The mixture is stirred or shaken vigorously for a set period, typically 60 seconds.[14]

e Observation: The sample is observed to determine if it has completely dissolved (soluble),
partially dissolved (partially soluble), or not dissolved at all (insoluble).[14]

o Testing Different Solvents: This procedure is repeated with a range of solvents, including
water, methanol, acetic acid, and others as required, to build a solubility profile.

Signaling Pathways and Experimental Workflows

N-Boc-L-isoleucine is primarily a synthetic intermediate and is not known to be directly involved
in biological signaling pathways in its protected form. Its utility lies in the synthesis of peptides
that may have roles in such pathways.

Below are graphical representations of a general workflow for characterizing a chemical
compound and the synthesis of N-Boc-L-isoleucine.

Characterization Workflow for N-Boc-L-isoleucine
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Caption: Workflow for Physical Property Characterization.
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Synthesis Workflow for N-Boc-L-isoleucine
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Caption: General Synthesis Workflow.[9][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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